Cas no 2166459-48-7 ((1S,4R)-TERT-BUTYL 5-ACETYL-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE)

(1S,4R)-tert-Butyl 5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is a chiral bicyclic compound featuring a rigid azabicyclo[2.1.1]hexane scaffold with an acetyl substituent at the 5-position. The tert-butyl carboxylate group enhances steric protection, improving stability and handling. This structure is valuable in asymmetric synthesis and medicinal chemistry, serving as a versatile intermediate for the development of pharmacologically active molecules. Its stereochemical purity (1S,4R) ensures precise control in enantioselective reactions, while the bicyclic framework offers conformational constraints useful in designing bioactive compounds. The compound is particularly relevant in the synthesis of constrained peptidomimetics and small-molecule inhibitors, where its rigid geometry can influence binding affinity and selectivity.

(1S,4R)-TERT-BUTYL 5-ACETYL-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE structure

2166459-48-7 structure

Product Name:(1S,4R)-TERT-BUTYL 5-ACETYL-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE

CAS No:2166459-48-7

MF:C₁₂H₁₉NO₃

MW:225.284163713455

CID:5222894

Update Time:2025-06-20

(1S,4R)-TERT-BUTYL 5-ACETYL-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- (1S,4R)-TERT-BUTYL 5-ACETYL-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE
- Inchi： 1S/C12H19NO3/c1-7(14)10-8-5-9(10)13(6-8)11(15)16-12(2,3)4/h8-10H,5-6H2,1-4H3/t8-,9-,10?/m0/s1
- InChI Key： PKNQPQCDXARDCY-XMCUXHSSSA-N
- SMILES： [C@]12([H])C[C@]([H])(C1C(C)=O)CN2C(OC(C)(C)C)=O

(1S,4R)-TERT-BUTYL 5-ACETYL-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM514812-1g	(1S,4R)-tert-Butyl 5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate	2166459-48-7	97%	1g	$327	2023-03-10
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10829-5g	(1S,4R)-tert-butyl 5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate	2166459-48-7	95	5g	$3000	2023-03-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD444146-1g	(1S,4R)-tert-Butyl 5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate	2166459-48-7	97%	1g	￥2268.0	2023-03-11
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10829-5g	(1S,4R)-tert-butyl 5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate	2166459-48-7	95%	5g	$3000	2023-09-07

(1S,4R)-TERT-BUTYL 5-ACETYL-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE Related Literature

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Additional information on (1S,4R)-TERT-BUTYL 5-ACETYL-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE

Tert-Butyl (1S,4R)-5-Acetyl-2-Azabicyclo[2.1.1]hexane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl (1S,4R)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No: 2166459-48-7) is a highly specialized organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their versatile applications in drug design and synthesis. The molecule's structure is characterized by a bicyclo[2.1.1]hexane framework, which provides it with exceptional stability and bioavailability.

The bicyclo[2.1.1]hexane core of this compound is a tricyclic system that is commonly found in natural products and has been extensively studied for its role in various biological activities. The tert-butyl group attached to the carboxylate moiety serves as a protecting group, which is often used in organic synthesis to stabilize reactive intermediates during complex transformations. The acetyl group at the 5-position of the bicyclic system adds to the compound's functional diversity, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of tert-butyl (1S,4R)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate as a precursor for developing novel therapeutics targeting various disease states, including cancer and neurodegenerative disorders. Its stereochemistry, specifically the S and R configurations, plays a critical role in determining its pharmacokinetic properties and biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bicyclic amine framework. Advanced techniques such as ring-closing metathesis and stereoselective alkylation are employed to achieve the desired stereochemistry and functionalization. The use of tert-butyl groups as protecting agents ensures that sensitive functional groups remain intact during these transformations.

In terms of applications, tert-butyl (1S,4R)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate has been explored as a building block for constructing complex natural product analogs and synthetic drugs. Its rigid bicyclic structure provides an excellent platform for designing molecules with high binding affinity to target proteins, making it an invaluable tool in medicinal chemistry.

Moreover, recent research has focused on leveraging the unique properties of this compound to develop enantioselective catalysts for asymmetric synthesis reactions. The ability to control stereochemistry at multiple centers within this molecule has opened new avenues for creating chiral compounds with high enantiomeric excess.

From an analytical standpoint, the characterization of tert-butyl (1S,4R)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into its molecular structure, purity, and stability under various conditions.

In conclusion, tert-butyl (1S,4R)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate stands out as a versatile compound with significant potential in drug discovery and organic synthesis. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemical science.